Cas no 210-80-0 (Benzo[1,2-b:4,3-b']dithiophene)

• Product Name: Benzo[1,2-b:4,3-b']dithiophene
• CAS No: 210-80-0
• MF: C₁₀H₆S₂
• MW: 190.284639835358
• CID: 2655460
• Update Time: 2023-08-06

Benzo[1,2-b:4,3-b']dithiophene Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-b:4,3-b']dithiophene
• Benzodithiophene
• CRUIOQJBPNKOJG-UHFFFAOYSA-N
• Benzo[1,2--b:4,3--b']-dithiophen

• Inchi： 1S/C10H6S2/c1-2-10-8(4-6-12-10)7-3-5-11-9(1)7/h1-6H
• InChI Key： CRUIOQJBPNKOJG-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC1=C2C=CS1

Computed Properties

• Exact Mass: 189.991
• Monoisotopic Mass: 189.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5